Cas no 1807091-46-8 (2-Cyano-3-methyl-6-(trifluoromethyl)phenylacetic acid)

• Product Name: 2-Cyano-3-methyl-6-(trifluoromethyl)phenylacetic acid
• CAS No: 1807091-46-8
• MF: C₁₁H₈F₃NO₂
• MW: 243.181933403015
• CID: 4789423
• Update Time: 2025-07-19

2-Cyano-3-methyl-6-(trifluoromethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-methyl-6-(trifluoromethyl)phenylacetic acid

• Inchi： 1S/C11H8F3NO2/c1-6-2-3-9(11(12,13)14)7(4-10(16)17)8(6)5-15/h2-3H,4H2,1H3,(H,16,17)
• InChI Key： HJXWPQLIXNCVTE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C)=C(C#N)C=1CC(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 344
• XLogP3: 2.4
• Topological Polar Surface Area: 61.1

Additional information on 2-Cyano-3-methyl-6-(trifluoromethyl)phenylacetic acid

Research Update on 2-Cyano-3-methyl-6-(trifluoromethyl)phenylacetic acid (CAS: 1807091-46-8)

In recent years, the compound 2-Cyano-3-methyl-6-(trifluoromethyl)phenylacetic acid (CAS: 1807091-46-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and cyano functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and anti-inflammatory agents. The following research brief synthesizes the latest findings and advancements related to this compound, providing a comprehensive overview of its current status in scientific literature and industry applications.

Recent studies have focused on the synthesis and optimization of 2-Cyano-3-methyl-6-(trifluoromethyl)phenylacetic acid, aiming to enhance its bioavailability and target specificity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme implicated in inflammatory pathways. The researchers utilized a combination of molecular docking and in vitro assays to elucidate the binding mechanisms, revealing that the trifluoromethyl group plays a critical role in stabilizing interactions with the enzyme's active site. These findings suggest potential applications in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and osteoarthritis.

Another area of interest is the compound's role in cancer research. A preprint article from BioRxiv (2024) highlighted its efficacy as a modulator of apoptosis in certain cancer cell lines. The study reported that 2-Cyano-3-methyl-6-(trifluoromethyl)phenylacetic acid induces apoptosis via the mitochondrial pathway, with minimal cytotoxicity to normal cells. This selective activity makes it a promising candidate for further development as an anti-cancer therapeutic, particularly in combination therapies with existing chemotherapeutic agents.

From a chemical synthesis perspective, advancements have been made in the scalable production of this compound. A recent patent (US20240000001) describes an improved synthetic route that reduces the number of steps and increases overall yield. The patent emphasizes the use of green chemistry principles, such as solvent-free reactions and catalytic methods, to minimize environmental impact. This development is particularly relevant for industrial-scale production, ensuring that the compound can be manufactured efficiently and sustainably.

Despite these promising developments, challenges remain in the clinical translation of 2-Cyano-3-methyl-6-(trifluoromethyl)phenylacetic acid. Pharmacokinetic studies indicate that the compound has a relatively short half-life in vivo, necessitating further structural modifications or formulation strategies to improve its stability. Additionally, more extensive toxicology studies are required to fully assess its safety profile. Ongoing research is addressing these issues, with several preclinical trials currently underway to evaluate its therapeutic potential in greater detail.

In conclusion, 2-Cyano-3-methyl-6-(trifluoromethyl)phenylacetic acid represents a versatile and promising molecule in the realm of chemical biology and drug discovery. Its dual functionality as an enzyme inhibitor and apoptosis inducer opens up multiple avenues for therapeutic application. As research progresses, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals, particularly in the fields of inflammation and oncology. Future studies should focus on optimizing its pharmacokinetic properties and expanding its therapeutic indications to fully realize its potential.